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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486 Get Quote

This document provides a concise technical overview of 2-Amino-2-methyl-1-propanol,
focusing on its fundamental molecular properties. It is intended for researchers, scientists, and

professionals in the field of drug development who require precise data for experimental design

and chemical synthesis.

Core Molecular Data
2-Amino-2-methyl-1-propanol, a substituted aliphatic alcohol, is utilized in various

applications, including as a pH balancer in cosmetic formulations[1]. Its core molecular and

physical properties are summarized below.

Property Value Source

Molecular Formula C4H11NO [2][3][4][5][6]

Molecular Weight 89.14 g/mol [2][3][5][7]

IUPAC Name 2-amino-2-methylpropan-1-ol [2]

CAS Registry Number 124-68-5 [3][4]

Experimental Protocols
The determination of the molecular weight and formula of 2-Amino-2-methyl-1-propanol is
typically achieved through standard analytical chemistry techniques.
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Mass Spectrometry for Molecular Weight Determination:

Sample Preparation: A dilute solution of 2-Amino-2-methyl-1-propanol is prepared in a

suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into a mass spectrometer and ionized, commonly using

techniques like Electrospray Ionization (ESI) or Electron Ionization (EI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a mass

analyzer (e.g., quadrupole, time-of-flight).

Data Interpretation: The molecular weight is determined from the peak corresponding to the

molecular ion [M+H]+ or [M]+. For 2-Amino-2-methyl-1-propanol, a prominent peak would

be expected around m/z 90.14.

Elemental Analysis for Molecular Formula Determination:

Combustion: A precisely weighed sample of 2-Amino-2-methyl-1-propanol is combusted in

a furnace in the presence of excess oxygen.

Gas Separation: The combustion products (CO2, H2O, N2) are passed through a series of

absorbent traps or a gas chromatography column to separate them.

Detection: The amount of each gas is quantified using a thermal conductivity detector or

other suitable detectors.

Calculation: The percentage composition of Carbon, Hydrogen, and Nitrogen is calculated

from the amounts of CO2, H2O, and N2 produced. The percentage of Oxygen can be

determined by difference. These percentages are then used to derive the empirical and

subsequently the molecular formula, which for this compound is C4H11NO[3].

Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the compound's name and its

fundamental molecular identifiers.
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Caption: Relationship between compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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